isopropyl 1H-indole-3-carboxylate

• IUPAC Name: propan-2-yl 1H-indole-3-carboxylate
• InChI: InChI=1S/C12H13NO2/c1-8(2)15-12(14)10-7-13-11-6-4-3-5-9(10)11/h3-8,13H,1-2H3
• InChI Key: CWKLKSRIXHQJFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CNC2=CC=CC=C21
• Molecular Formula: C12H13NO2
• DSSTOX Substance ID: DTXSID70487086
• Molecular Weight: 203.24 g/mol
• CAS No.: 61698-92-8

Description

Isopropyl 1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Carboxylation and Derivative Synthesis : Research by Nemoto et al. (2016) explored the carboxylation of various indoles to produce indole-3-carboxylic acids. Their method extended to alkoxycarbonylation and carbamoylation, leading to the synthesis of ethyl indole-3-carboxylates and N-naphthalen-1-ylindole-3-carboxamides (Nemoto et al., 2016).

• Intramolecular Amination : Melkonyan et al. (2008) established a copper(I)-catalyzed intramolecular amination process for creating various N-substituted 1-amino-1H-indole-3-carboxylates. They also synthesized 1-alkoxyindole-3-carboxylates using a similar protocol (Melkonyan et al., 2008).

• Tandem Cyclization and CO2 Fixation : Inamoto et al. (2012) developed a synthesis method for 3-carboxylated indoles involving tandem-type cyclization of 2-ethynylanilines and subsequent CO2 fixation. This reaction proceeds efficiently at moderate temperatures and pressures, offering a novel strategy for CO2 fixation in heterocyclic chemistry (Inamoto et al., 2012).

• Synthesis of 1-Methyl-1H-indole-3-carboxylate Derivatives : Akbari and Faryabi (2023) reported a new method for synthesizing 1-methyl-1H-indole-3-carboxylates using cross-dehydrogenative coupling, highlighting a novel route and efficient procedure for preparing indole derivatives (Akbari & Faryabi, 2023).

• HPLC Analysis of Indole Derivatives : Vali et al. (2012) developed a high-performance liquid chromatography (HPLC) method for the separation and quantification of octahydro-1H-indole-2-carboxilic acid and its isomers, demonstrating the method's sensitivity and reliability for quantitative analysis (Vali et al., 2012).

• Negative Allosteric Modulation of the Dopamine D2 Receptor : Mistry et al. (2015) discovered a novel class of negative allosteric modulator of the dopamine D2 receptor. Their study involved fragmenting a bitopic ligand to expose fragments with purely allosteric pharmacology (Mistry et al., 2015).